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Compound of Interest

Compound Name: Potassium (Z)-hexadec-9-enoate

Cat. No.: B094551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of potassium palmitoleate. It is intended to be a valuable resource for researchers,

scientists, and professionals involved in drug development and formulation, offering detailed

information on its chemical identity, physical characteristics, and biological relevance.

Chemical Identity and Structure
Potassium palmitoleate is the potassium salt of palmitoleic acid, a monounsaturated omega-7

fatty acid. Its chemical structure consists of a 16-carbon chain with a single double bond in the

cis-conformation at the ninth carbon atom.[1][2]

Chemical Formula: C₁₆H₂₉KO₂[1][3]

CAS Number: 18175-44-5[1][2][3]

Molecular Weight: Approximately 292.50 g/mol [4]

Synonyms:

Potassium (Z)-hexadec-9-enoate[4]
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9-Hexadecenoic acid, potassium salt, (9Z)-[2]

Palmitoleic acid potassium salt[4]

Physicochemical Properties
Quantitative data for some physicochemical properties of potassium palmitoleate are not

readily available in the public domain. However, based on the properties of similar potassium

fatty acid salts, the following characteristics can be inferred and are outlined alongside general

experimental protocols for their determination.

Table 1: Summary of Physicochemical Properties of Potassium Palmitoleate
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Property Value Notes

Appearance
White to off-white powder or

crystalline solid

Based on typical appearance

of fatty acid salts.[4]

Melting Point Data not available

The melting point of the related

compound, potassium oleate,

is 235-240 °C. The melting

point of potassium palmitate is

reported as 285 °C.[5] A

general protocol for

determination is provided

below.

Solubility
Soluble in water, methanol,

and ethanol.[5]

As a potassium salt, it is

significantly more water-

soluble than its free fatty acid

counterpart, palmitoleic acid.

[4][6] This property is crucial

for its use in aqueous

formulations.

Critical Micelle Concentration

(CMC)
Data not available

The CMC is a critical

parameter for its surfactant

properties. A general protocol

for its determination is

provided below.

Stability
Stable under recommended

storage conditions.

Should be protected from

strong acids/alkalis and strong

oxidizing/reducing agents.[7]

Cream soaps containing

potassium fatty acid salts have

been shown to be stable.[8]

Experimental Protocols
Synthesis of Potassium Palmitoleate
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A general method for the preparation of potassium salts of fatty acids (soaps) is through

saponification.[9]

Principle: Palmitoleic acid is neutralized with a stoichiometric amount of potassium hydroxide

(KOH) in a suitable solvent, typically water or an alcohol-water mixture.

Materials:

Palmitoleic acid

Potassium hydroxide (KOH)

Ethanol (or other suitable alcohol)

Distilled water

Magnetic stirrer and hot plate

Beakers and other standard laboratory glassware

Procedure:

Dissolve a known quantity of palmitoleic acid in ethanol in a beaker.

In a separate beaker, prepare a solution of potassium hydroxide in water. The molar ratio of

KOH to palmitoleic acid should be 1:1 for complete neutralization.

Slowly add the KOH solution to the palmitoleic acid solution while stirring continuously.

Gently heat the mixture on a hot plate with continuous stirring to ensure the reaction goes to

completion. The formation of soap may be observed as a change in viscosity or the

formation of a homogenous solution.

The solvent can then be removed, for example by evaporation, to obtain the solid potassium

palmitoleate.

The final product can be washed with a non-polar solvent to remove any unreacted fatty acid

and then dried.
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Determination of Melting Point
Principle: The melting point can be determined using a standard melting point apparatus.

Materials:

Potassium palmitoleate sample

Capillary tubes

Melting point apparatus

Procedure:

A small amount of the dried potassium palmitoleate powder is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is gradually increased, and the range at which the substance melts is

observed and recorded.

Determination of Critical Micelle Concentration (CMC)
The CMC is the concentration of a surfactant above which micelles form. It can be determined

by measuring a physical property of the surfactant solution as a function of its concentration.[8]

[10][11][12]

Principle: Many physical properties of a surfactant solution, such as surface tension,

conductivity, and light scattering, show a distinct change in their concentration dependence at

the CMC.

Common Methods:

Surface Tension Method: The surface tension of the solution is measured at various

concentrations. A plot of surface tension versus the logarithm of the concentration will show

a sharp break, the point of which corresponds to the CMC.[13]
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Conductivity Method: This method is suitable for ionic surfactants like potassium

palmitoleate. The conductivity of the solution is measured as a function of concentration. A

plot of conductivity versus concentration will exhibit a change in slope at the CMC.[11][12]

[14]

Light Scattering Method: The intensity of light scattered by the solution is measured at

different concentrations. A significant increase in scattering is observed above the CMC due

to the formation of micelles.[10]

General Procedure (Conductivity Method):

Prepare a stock solution of potassium palmitoleate in deionized water.

Prepare a series of dilutions of the stock solution to cover a range of concentrations.

Measure the conductivity of each solution using a calibrated conductivity meter at a constant

temperature.

Plot the specific conductivity versus the concentration of potassium palmitoleate.

The plot will show two linear regions with different slopes. The intersection of these two lines

gives the CMC.

Biological Significance and Signaling Pathways
Palmitoleic acid, the parent fatty acid of potassium palmitoleate, is recognized as a lipokine, a

lipid hormone that can signal to distant organs to regulate metabolic processes.[15][16] Its

effects are often mediated through the activation of key signaling pathways. The enhanced

water solubility of potassium palmitoleate makes it a useful tool for in vitro studies of these

pathways.[4]

Activation of Peroxisome Proliferator-Activated
Receptor Alpha (PPARα)
Palmitoleic acid is a known ligand for PPARα, a nuclear receptor that plays a crucial role in the

regulation of lipid metabolism.[17][18][19] Activation of PPARα leads to the transcription of

genes involved in fatty acid oxidation.[20]
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PPARα Signaling Pathway Activation

Activation of AMP-Activated Protein Kinase (AMPK)
Palmitoleic acid can also activate AMPK, a central regulator of cellular energy homeostasis.[21]

[22][23][24] AMPK activation promotes catabolic pathways, such as fatty acid oxidation, to

generate ATP.[23][24]
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AMPK Signaling Pathway Activation

Analytical Methods for Characterization
A variety of analytical techniques can be employed to characterize potassium palmitoleate and

ensure its purity and identity.[7][25][26][27]

Table 2: Analytical Techniques for Potassium Palmitoleate
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Technique Purpose

Fourier-Transform Infrared (FTIR) Spectroscopy

To identify the presence of the carboxylate salt

group and the carbon-carbon double bond,

confirming the structure of the molecule.[4][16]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To provide detailed structural information,

including the position and stereochemistry of the

double bond. ¹H and ¹³C NMR are commonly

used.[4]

Gas Chromatography-Mass Spectrometry (GC-

MS)

After conversion to a volatile derivative (e.g., a

fatty acid methyl ester), GC-MS can be used to

confirm the fatty acid profile and identify

impurities.[27]

Atomic Absorption Spectroscopy (AAS)
To quantify the potassium content in the salt,

thereby confirming the stoichiometry.[7]

Conclusion
Potassium palmitoleate is a water-soluble salt of the biologically active fatty acid, palmitoleic

acid. Its physicochemical properties, particularly its surfactant nature, make it a valuable

compound for various research and development applications, especially in the fields of drug

delivery and metabolic disease research. While some specific quantitative data for potassium

palmitoleate are not readily available, this guide provides a framework for its synthesis,

characterization, and understanding of its biological context. Further experimental investigation

is warranted to fully elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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